Cas no 903094-72-4 (1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid
• CAS No: 903094-72-4
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• MDL: MFCD06657439
• CID: 1089447
• PubChem ID: 44607841
• Update Time: 2025-05-19

1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid
• 1-(1-TERT-BUTOXYCARBONYL-PYRROLIDIN-3-YL)-PIPERIDINE-3-CARBOXYLIC ACID
• 1-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]piperidine-3-carboxylic acid
• AS-44699
• 903094-72-4
• MFCD06657439
• AKOS022172028
• DTXSID10659700
• 1-[1-(tert-Butoxycarbonyl)pyrrolidin-3-yl]piperidine-3-carboxylic acid
• AB3273
• 1-(1-tert-Butoxycarbonyl-pyrrolidin-3-yl)-piperidine-3-carboxylicacid

• MDL： MFCD06657439
• Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(20)17-8-6-12(10-17)16-7-4-5-11(9-16)13(18)19/h11-12H,4-10H2,1-3H3,(H,18,19)
• InChI Key： JYXSUUXDUDDEIX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 298.189
• Monoisotopic Mass: 298.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.192
• Boiling Point: 427.911°C at 760 mmHg
• Flash Point: 212.593°C
• Refractive Index: 1.532

Additional information on 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid (CAS No. 903094-72-4)

1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid (CAS No. 903094-72-4) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of N-Boc protected amino acid derivatives, which are pivotal intermediates in the development of peptidomimetics and bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the piperidine-3-carboxylic acid moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for Boc-protected intermediates like CAS 903094-72-4 has surged due to their critical role in the synthesis of protease inhibitors, kinase modulators, and GPCR-targeting compounds. Researchers frequently search for "Boc-pyrrolidine derivatives" or "piperidine-3-carboxylic acid applications" to explore its utility in fragment-based drug design. The compound's stability under acidic conditions (owing to the Boc group) and its ability to participate in amide coupling reactions make it indispensable for combinatorial chemistry libraries.

The structural elegance of 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid lies in its bifunctional nature. The carboxylic acid functionality allows for further derivatization via esterification or amidation, while the Boc-protected nitrogen can be deprotected to reveal a secondary amine for additional modifications. This dual reactivity aligns with trending topics in "click chemistry" and "late-stage functionalization," addressing the pharmaceutical industry's need for modular synthetic approaches.

From a synthetic perspective, this compound is often discussed in forums exploring "peptide coupling reagents" or "heterocyclic building blocks." Its pyrrolidine-piperidine scaffold mimics privileged structures found in FDA-approved drugs, particularly those targeting neurological disorders—a hot topic in 2024 drug development pipelines. Analytical techniques like HPLC purity analysis and LC-MS characterization are typically employed to ensure the compound meets research-grade specifications.

Notably, CAS 903094-72-4 has gained attention in the context of "AI-assisted molecular design," where its structural fingerprints are used to train machine learning models for virtual screening. The compound's chiral centers and conformational flexibility make it an interesting case study for computational chemists investigating "3D pharmacophore modeling." These applications position it at the intersection of traditional medicinal chemistry and cutting-edge bioinformatics.

Storage and handling recommendations for this compound typically emphasize protection from moisture (due to Boc group sensitivity) and storage at -20°C for long-term stability—a detail frequently queried in "chemical storage best practices" discussions. Its solubility profile in polar aprotic solvents like DMF or DMSO makes it particularly suitable for high-throughput screening assays, another trending topic in modern drug discovery workflows.

In summary, 1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid represents a sophisticated tool for researchers navigating the evolving landscape of small molecule therapeutics. Its relevance to "targeted protein degradation" strategies and "covalent inhibitor design" ensures its continued importance in both academic and industrial settings, while its well-characterized properties support reproducible science in line with FAIR data principles.